Methyl 3-[(3-ethoxyacryloyl)amino]benzoate

• CAS No.: 88371-31-7
• Molecular Formula: C13H15NO4
• Molecular Weight: 249.26 g/mol
• IUPAC Name: methyl 3-(3-ethoxyprop-2-enoylamino)benzoate
• InChI: InChI=1S/C13H15NO4/c1-3-18-8-7-12(15)14-11-6-4-5-10(9-11)13(16)17-2/h4-9H,3H2,1-2H3,(H,14,15)
• InChI Key: IXLZDUYBUURIQH-UHFFFAOYSA-N
• Canonical SMILES: CCOC=CC(=O)NC1=CC=CC(=C1)C(=O)OC

Description

Methyl 3-[(3-ethoxyacryloyl)amino]benzoate is a useful research compound. Its molecular formula is C13H15NO4 and its molecular weight is 249.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution containing 29.5 g of methyl m-aminobenzoate in 300 ml of diethyl ether, 11.53 g of β-ethoxyacrylic acid chloride was added dropwise at 17°-27° C. under stirring condition. After the addition was finished, the reaction mixture was further stirred at a room temperature for 1 hour, then the crystals thus precipitated were collected by filtration. The crystals were washed with ether, and the crude crystals were dissolved in chloroform, then the chloroform solution was washed with 0.5N-hydrochloric acid, a saturated aqueous solution of sodium hydrogencarbonate and a saturated aqueous solution of sodium chloride. The chloroform solution was dried and then chloroform was removed by distillation, and the residue thus obtained was purified by a silica gel column chromatography, then recrystallized from methanol to obtain 13.63 g of m-methoxycarbonyl-N-(β-ethoxyacryloyl)aniline in the form of colorless prism-like crystals.